[3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(1,3-benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C13H15NO2/c14-7-12-4-13(5-12,6-12)9-1-2-10-11(3-9)16-8-15-10/h1-3H,4-8,14H2
• InChI Key: MHMSDNDACAARAO-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=CC4=C(C=C3)OCO4)CN
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

[3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine, also known as MDMA or ecstasy, is a psychoactive drug that is widely used recreationally. However, it has also been the subject of extensive scientific research due to its potential therapeutic applications.

Mechanism of Action

[3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. Serotonin is a neurotransmitter that is involved in mood regulation, while dopamine and norepinephrine are involved in reward and motivation. By increasing the levels of these neurotransmitters, [3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine can induce feelings of euphoria, empathy, and sociability.
Biochemical and Physiological Effects
[3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine has several biochemical and physiological effects, including increased heart rate, blood pressure, body temperature, and sweating. It can also cause dehydration, muscle cramping, and jaw clenching. In addition, [3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine can cause long-term damage to the serotonin system, which can lead to depression, anxiety, and other psychological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using [3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine in lab experiments is its ability to induce specific psychological states, such as empathy and sociability. This makes it a useful tool for studying social behavior and social cognition. However, the use of [3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine in lab experiments is limited by its potential for abuse and its illegal status in many countries.

Future Directions

There are several areas where future research on [3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine is needed. One area is the development of new therapeutic applications for [3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine, such as treating addiction and autism. Another area is the development of safer and more effective methods for synthesizing [3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine, which could lead to the development of new drugs with similar properties. Finally, more research is needed to understand the long-term effects of [3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine use on the brain and behavior.
In conclusion, [3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine is a psychoactive drug that has been the subject of extensive scientific research due to its potential therapeutic applications. While it has several advantages for lab experiments, its use is limited by its potential for abuse and its illegal status in many countries. Future research is needed to develop new therapeutic applications for [3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine and to understand its long-term effects on the brain and behavior.

Synthesis Methods

[3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine is synthesized from safrole, a natural compound found in the oils of sassafras trees. The synthesis process involves several steps, including isomerization, reduction, and reductive amination. However, due to its illicit nature, the synthesis of [3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine is illegal in many countries.

Scientific Research Applications

[3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine has been the subject of extensive scientific research due to its potential therapeutic applications. Some of the areas where [3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine has been studied include post-traumatic stress disorder (PTSD), anxiety, depression, and addiction. [3-(1,3-Benzodioxol-5-yl)-1-bicyclo[1.1.1]pentanyl]methanamine has been shown to enhance empathy, reduce fear, and increase social bonding, which makes it a promising candidate for treating psychological disorders.